Cas no 1712-36-3 (2,3-Pentadienedioicacid, 1,5-dimethyl ester)

• Product Name: 2,3-Pentadienedioicacid, 1,5-dimethyl ester
• CAS No: 1712-36-3
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 117986
• PubChem ID: 637810
• Update Time: 2025-04-18

2,3-Pentadienedioicacid, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentadienedioicacid, 1,5-dimethyl ester
• dimethyl penta-2,3-dienedioate
• Dimethyl-2,3-pentadienedioate
• 1712-36-3
• 2,3-pentadienedioic acid, dimethyl ester
• dimethyl 2,3-pentadienedioate
• FJLLBKDQCMPUSU-UHFFFAOYSA-N
• DTXSID00348494
• SCHEMBL3622263
• 2,3-PENTADIENE,1,5-DIOIC ACID,DIMETHYL ESTER
• penta-2,3-dienedioic acid dimethyl ester
• InChI=1/C7H8O4/c1-10-6(8)4-3-5-7(9)11-2/h4-5H,1-2H

• Inchi： 1S/C7H8O4/c1-10-6(8)4-3-5-7(9)11-2/h4-5H,1-2H3
• InChI Key： FJLLBKDQCMPUSU-UHFFFAOYSA-N
• SMILES： O(C)C(C=C=CC(=O)OC)=O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų